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Cat. No.: B3082494 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties of 9(E)-
Hexadecenoyl chloride (CAS No. 112713-36-7).[1] As a long-chain unsaturated acyl chloride,

this compound is a reactive intermediate with significant potential in organic synthesis,

particularly in the development of novel therapeutic agents and biomaterials. This document

consolidates available data on its physical and chemical characteristics, reactivity, and includes

a representative synthetic protocol. All quantitative data are presented in structured tables for

clarity, and key chemical transformations and experimental workflows are visualized using

logical diagrams.

Introduction
9(E)-Hexadecenoyl chloride, an acyl chloride derivative of 9(E)-Hexadecenoic acid, is a

valuable reagent in synthetic organic chemistry. Its bifunctional nature, combining the reactivity

of an acyl chloride with the specific stereochemistry of a trans-alkene, makes it a versatile

building block for introducing the 16-carbon monounsaturated fatty acyl chain into various

molecular scaffolds. This guide aims to provide researchers and professionals in drug

development with a detailed understanding of its chemical behavior.
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Precise experimental data for 9(E)-Hexadecenoyl chloride is not extensively reported in the

literature. However, the properties of its saturated analog, Palmitoyl chloride, and its cis-isomer,

Palmitoleoyl chloride, provide valuable reference points. The following tables summarize the

known and estimated properties.

Table 1: General Properties of 9(E)-Hexadecenoyl Chloride

Property Value Source

IUPAC Name (9E)-Hexadecenoyl chloride

Synonyms (E)-Hexadec-9-enoyl chloride [2]

CAS Number 112713-36-7 [1]

Molecular Formula C₁₆H₂₉ClO [1]

Molecular Weight 272.85 g/mol [1]

Table 2: Physical Properties (with estimations based on analogs)

Property Value (Estimated) Analog Data Source

Appearance Colorless to pale yellow liquid [3][4]

Odor Pungent [3]

Boiling Point ~88-90 °C at 0.2 mmHg Palmitoyl chloride[5]

Melting Point Not available

Density ~0.906 g/mL at 25 °C Palmitoyl chloride[5]

Solubility

Soluble in organic solvents

(e.g., dichloromethane, ether);

reacts with water.

Palmitoyl chloride[6]

Reactivity and Chemical Behavior
As an acyl chloride, 9(E)-Hexadecenoyl chloride is a highly reactive compound, susceptible to

nucleophilic acyl substitution. The electron-withdrawing nature of the chlorine atom renders the
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carbonyl carbon highly electrophilic.

General Reactivity
The primary reactions of 9(E)-Hexadecenoyl chloride involve the displacement of the chloride

ion by a nucleophile. These reactions are typically rapid and exothermic.

Hydrolysis: Reacts readily, and often vigorously, with water to form 9(E)-Hexadecenoic acid

and hydrochloric acid.[7]

Alcoholysis: Reacts with alcohols to form esters. This reaction is a common method for

synthesizing fatty acid esters.

Aminolysis: Reacts with ammonia and primary or secondary amines to form amides.

The general reaction pathway for the nucleophilic acyl substitution of 9(E)-Hexadecenoyl
chloride is illustrated below.

Reactants
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9(E)-Hexadecenoyl Chloride
(R-COCl)

Substituted Product
(R-CO-Nu)

Nucleophilic Acyl
Substitution

Hydrogen Chloride
(HCl)

Nucleophile
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Caption: General Nucleophilic Acyl Substitution Pathway.

Specific Reactions
The following diagram illustrates the products formed from the reaction of 9(E)-Hexadecenoyl
chloride with common nucleophiles.
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Reactions with Nucleophiles

9(E)-Hexadecenoyl Chloride
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Hydrolysis

Alcohol (R'-OH)

Alcoholysis

Amine (R'₂NH)
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Caption: Reactions of 9(E)-Hexadecenoyl Chloride.

Experimental Protocols
A specific, detailed experimental protocol for the synthesis of 9(E)-Hexadecenoyl chloride is

not readily available. However, a general and widely used method for the preparation of fatty

acid chlorides is the reaction of the corresponding carboxylic acid with a chlorinating agent,

such as thionyl chloride (SOCl₂) or oxalyl chloride ((COCl)₂). The following is a representative

protocol adapted for the synthesis of 9(E)-Hexadecenoyl chloride from 9(E)-Hexadecenoic

acid using thionyl chloride.

Synthesis of 9(E)-Hexadecenoyl Chloride
Materials:

9(E)-Hexadecenoic acid

Thionyl chloride (SOCl₂)

Anhydrous solvent (e.g., dichloromethane or toluene)

Round-bottom flask with a reflux condenser and a gas outlet to a trap

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b3082494?utm_src=pdf-body-img
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/product/b3082494?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3082494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Magnetic stirrer and heating mantle

Procedure:

Reaction Setup: In a fume hood, a dry round-bottom flask is charged with 9(E)-

Hexadecenoic acid and a magnetic stir bar. Anhydrous solvent is added to dissolve or

suspend the acid.

Addition of Thionyl Chloride: Thionyl chloride (typically 1.5 to 2.0 molar equivalents) is added

dropwise to the stirred solution at room temperature. The reaction is exothermic and will

evolve hydrogen chloride (HCl) and sulfur dioxide (SO₂) gases, which should be directed to a

suitable acid gas trap.

Reaction: The reaction mixture is then heated to reflux (typically 40-60 °C) and stirred for 2-4

hours, or until the evolution of gas ceases.

Work-up: After the reaction is complete, the excess thionyl chloride and solvent are removed

under reduced pressure (rotoevaporation). Care should be taken to avoid overly high

temperatures to prevent degradation of the product.

Purification: The crude 9(E)-Hexadecenoyl chloride can be purified by vacuum distillation.

The following diagram outlines the general workflow for this synthesis.
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Caption: Synthesis Workflow.

Safety and Handling
9(E)-Hexadecenoyl chloride is expected to have hazards similar to other long-chain acyl

chlorides.

Corrosive: Causes severe skin burns and eye damage.
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Moisture Sensitive: Reacts with moisture in the air to produce corrosive HCl gas. Handle

under anhydrous conditions (e.g., in a glove box or under an inert atmosphere).

Lachrymator: Can cause irritation to the eyes and respiratory tract.

Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant

gloves, safety goggles with a face shield, and a lab coat. Work in a well-ventilated fume

hood.

Conclusion
9(E)-Hexadecenoyl chloride is a reactive chemical intermediate with significant potential for

applications in research and development. While specific physical data is limited, its chemical

behavior can be reliably predicted based on the well-established reactivity of acyl chlorides.

The synthetic protocol provided offers a viable route for its preparation. Due to its corrosive and

moisture-sensitive nature, appropriate safety precautions must be strictly adhered to during its

handling and use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Chemical Properties of 9(E)-
Hexadecenoyl Chloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3082494#what-are-the-chemical-properties-of-9-e-
hexadecenoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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